Cas no 1638761-54-2 (tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate)

Tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate is a specialized carbamate derivative featuring a rigid bicyclo[1.1.1]pentane scaffold with an ethynyl functional group. This compound is of interest in medicinal chemistry and materials science due to its unique structural properties, which combine steric constraint with reactivity. The bicyclo[1.1.1]pentane core serves as a bioisostere for phenyl or tert-butyl groups, potentially improving metabolic stability and solubility in drug design. The ethynyl moiety offers versatility for further functionalization via click chemistry or cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable for applications requiring precise spatial control or tailored molecular architectures.
tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate structure
1638761-54-2 structure
Product Name:tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
CAS No:1638761-54-2
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD28556841
CID:4610248
PubChem ID:122235339
Update Time:2025-06-08

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl(3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
    • tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
    • Carbamic acid, N-(3-ethynylbicyclo[1.1.1]pent-1-yl)-, 1,1-dimethylethyl ester
    • (3-Ethynyl-bicyclo[1.1.1]pent-1-yl)-carbamic acid tert-butyl ester
    • TERT-BUTYLN-{3-ETHYNYLBICYCLO[1.1.1]PENTAN-1-YL}CARBAMATE
    • tert-butyl (3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
    • AT23323
    • 1638761-54-2
    • SB13288
    • tert-butyl N-(3-ethynyl-1-bicyclo[1.1.1]pentanyl)carbamate
    • EN300-24427861
    • 1-(Boc-amino)-3-ethynylbicyclo[1.1.1]pentane
    • EN300-1664556
    • AKOS040810995
    • PS-16716
    • SCHEMBL18624572
    • SY292518
    • CS-0056373
    • MFCD27987299
    • tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
    • MDL: MFCD28556841
    • Inchi: 1S/C12H17NO2/c1-5-11-6-12(7-11,8-11)13-9(14)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,13,14)
    • InChI Key: SNZAXLBUSHTWHY-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC12CC(C#C)(C1)C2

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate Pricemore >>

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